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molecular formula C8H7NO6S B8441769 2-(Aminosulfonyl)-1,4-benzenedicarboxylic Acid

2-(Aminosulfonyl)-1,4-benzenedicarboxylic Acid

Cat. No. B8441769
M. Wt: 245.21 g/mol
InChI Key: OKRVJNBTOHDHNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04302241

Procedure details

To a solution of 44 g of 3-(aminosulfonyl)-4-methyl benzoic acid (Example 1) in 500 ml H2O was added 11.0 g of sodium carbonate and 72 g of potassium permanganate in 8 g portions at 50°-60° over 5.5 hours. Then, 1 ml formic acid was added to decompose excess oxidant and the solution was filtered hot (60°) through Celite. The filter pad was washed with hot water. The combined filtrate was concentrated, in vacuo to approximately 300 ml and brought to pH 6 with concentrated HCl. A small amount of solid was filtered off. The filtrate was brought to pH 3.5 with concentrated HCl. The resulting solid was collected, washed with water and dried to give 33 g of solid; m.p. 259-290 (known m.p. 312-314). This material was used, without further purification, in Example 3.
Name
3-(aminosulfonyl)-4-methyl benzoic acid
Quantity
44 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
11 g
Type
reactant
Reaction Step One
Name
potassium permanganate
Quantity
72 g
Type
reactant
Reaction Step One
Name
H2O
Quantity
500 mL
Type
solvent
Reaction Step One
Name
formic acid
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
solid

Identifiers

REACTION_CXSMILES
[NH2:1][S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[CH:12][C:13]=1C)C(O)=O)(=[O:4])=[O:3].[C:15](=[O:18])([O-:17])[O-].[Na+].[Na+].[Mn]([O-])(=O)(=O)=O.[K+].[CH:27]([OH:29])=[O:28]>O>[NH2:1][S:2]([C:5]1[CH:6]=[C:7]([C:15]([OH:17])=[O:18])[CH:11]=[CH:12][C:13]=1[C:27]([OH:29])=[O:28])(=[O:4])=[O:3] |f:1.2.3,4.5|

Inputs

Step One
Name
3-(aminosulfonyl)-4-methyl benzoic acid
Quantity
44 g
Type
reactant
Smiles
NS(=O)(=O)C=1C=C(C(=O)O)C=CC1C
Name
sodium carbonate
Quantity
11 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
potassium permanganate
Quantity
72 g
Type
reactant
Smiles
[Mn](=O)(=O)(=O)[O-].[K+]
Name
H2O
Quantity
500 mL
Type
solvent
Smiles
O
Step Two
Name
formic acid
Quantity
1 mL
Type
reactant
Smiles
C(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the solution was filtered hot (60°) through Celite
WASH
Type
WASH
Details
The filter pad was washed with hot water
CONCENTRATION
Type
CONCENTRATION
Details
The combined filtrate was concentrated, in vacuo to approximately 300 ml
FILTRATION
Type
FILTRATION
Details
A small amount of solid was filtered off
CUSTOM
Type
CUSTOM
Details
The resulting solid was collected
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
solid
Type
product
Smiles
NS(=O)(=O)C1=C(C=CC(=C1)C(=O)O)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 33 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.